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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the TRIPOLI-4 Monte Carlo radiation transport

code's performance against established experimental benchmarks. Developed by the French

Alternative Energies and Atomic Energy Commission (CEA), TRIPOLI-4 is a versatile tool for

simulating neutron and photon transport in various applications, including reactor physics,

shielding, and medical physics. Its accuracy is paramount for predictive modeling and safety

analyses. This document summarizes key validation studies to offer a clear perspective on its

reliability.

Benchmarking Overview
TRIPOLI-4 has been extensively validated against a wide range of experimental data from

international benchmarks. These benchmarks represent diverse and challenging physical

scenarios, allowing for a thorough assessment of the code's capabilities and limitations. This

guide focuses on four prominent sets of experiments:

TRIGA Mark II Reactor: A widely used research reactor, providing a wealth of experimental

data on core criticality and reaction rates.
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SPERT-III E-Core: A pressurized-water reactor experiment focused on reactor kinetics and

safety, offering valuable data on reactivity coefficients and control rod worth.

JAEA/FNS Iron Shielding: A fusion neutronics experiment designed to test the performance

of codes and nuclear data in predicting neutron transport through thick shielding materials.

CEFR Start-up Tests: A series of experiments conducted on a sodium-cooled fast reactor,

providing data on various core physics parameters.

The following sections present a quantitative comparison of TRIPOLI-4 calculations with the

experimental results from these benchmarks.

Quantitative Data Presentation
The performance of TRIPOLI-4 in simulating these benchmarks is summarized in the tables

below. The results are presented as the calculated-to-experimental (C/E) ratio or in direct

comparison with experimental values.

Table 1: TRIGA Mark II Reactor Benchmark Results

Parameter
Experimental
Value

TRIPOLI-4.4
Calculated
Value

C/E or
Difference

Nuclear Data
Library

k-effective 1.0000 ~1.0030 +300 pcm JEF-2.2

Au-197(n,γ)

Reaction Rate

(relative)

Varies with

position

Varies with

position
< 7% difference JEF-2.2

Al-27(n,α)

Reaction Rate

(relative)

Varies with

position

Varies with

position
< 7% difference JEF-2.2

[Sources: Analysis of the TRIGA Reactor Benchmarks with TRIPOLI 4.4[1], CEA-JSI

Experimental Benchmark for validation of the modeling of neutron and gamma-ray detection

instrumentation used in the JSI TRIGA reactor[2]]

Table 2: SPERT-III E-Core Benchmark Results
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Parameter
Experimental
Value

TRIPOLI-4.10®
Calculated
Value

C/E or
Difference

Nuclear Data
Library

Void Coefficient

(%-void)
- -0.44 ± 0.02 $

N/A (Code-to-

code)
JEFF-3.1.1

Doppler

Coefficient (¢/°F)
- -0.28 ± 0.02

N/A (Code-to-

code)
JEFF-3.1.1

Control Rod

Worth ($)

Varies with

position

Good agreement

with experiment
-

JEFF-3.3 &

ENDF/B-VIII.0

[Source: Benchmarking of the SPERT-III E-core experiment with the Monte Carlo codes

TRIPOLI[3]]

Table 3: JAEA/FNS Iron Shielding Benchmark Results
Parameter

Experimental
Data

TRIPOLI-4.4
Calculation

Observation
Nuclear Data
Library

Neutron Spectra

(1-10 keV)

Overestimated at

shallower depths

Shows similar

trend to other

codes

Discrepancy

attributed to

inelastic

scattering data

JENDL-4.0

Neutron Spectra

(>10 MeV)

Underestimated

at deeper

regions

Shows similar

trend to other

codes

Discrepancy

attributed to

(n,2n) and elastic

scattering data

JENDL-4.0

¹¹⁵In(n,n')¹¹⁵ᵐIn

Reaction Rate

Underestimated

at deeper

regions

Shows similar

trend to other

codes

Discrepancy

attributed to

inelastic

scattering data

JENDL-4.0

[Sources: Analyses of JAEA/FNS iron in-situ experiment with latest nuclear data libraries[4],

Benchmark test of TRIPOLI-4 code through simple model calculation and analysis of fusion

neutronics experiments at JAEA/FNS[5]]
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Table 4: CEFR Start-up Tests Benchmark Results

Parameter
Experimental
Value

TRIPOLI-4
Calculated
Value

C/E or
Difference

Nuclear Data
Libraries

k-effective (72

fuel

subassemblies)

~1.0000
Underestimated

by ~45 pcm
~0.99955 ENDF/B-VII.1

Control Rod

Worth

Varies per

rod/group

Good agreement

with experiment
-

JEFF-3.3 &

ENDF/B-VIII.0

Sodium Void

Reactivity

Varies with core

region

Good agreement

with experiment
-

JEFF-3.3 &

ENDF/B-VIII.0

Temperature

Coefficient

Varies with

temperature

range

Good agreement

with experiment
-

JEFF-3.3 &

ENDF/B-VIII.0

[Sources: Neutronic Analysis of Start-Up Tests at China Experimental Fast Reactor[6],

TRIPOLI-4 neutronics calculations for IAEA-CRP benchmark of CEFR start-up tests using new

libraries JEFF-3.3 and ENDF/B-VIII[7]]

Experimental Protocols
A brief overview of the experimental methodologies for the cited benchmarks is provided below.

For complete details, readers are encouraged to consult the original benchmark specification

documents.

TRIGA Mark II Reactor
The TRIGA (Training, Research, Isotopes, General Atomics) Mark II reactor at the Jožef Stefan

Institute is a light water-moderated and cooled reactor. The benchmark experiments consist of

criticality measurements and reaction rate distributions.[1]

Criticality Measurements: The reactor is brought to a critical state with a specific core

configuration. The effective multiplication factor (k-effective) is then experimentally

determined to be 1.0. Monte Carlo codes like TRIPOLI-4 are used to calculate the k-effective
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for a detailed model of the reactor core, and the result is compared to the experimental

value.

Reaction Rate Measurements: Thin foils of various materials (e.g., gold, aluminum) are

placed at different locations within the reactor core.[1] After irradiation, the activity of these

foils is measured to determine the neutron-induced reaction rates at those positions. These

experimental reaction rates are then compared with the values calculated by the simulation

code.

SPERT-III E-Core
The Special Power Excursion Reactor Test III (SPERT-III) was a pressurized-water research

reactor designed to study reactor kinetic behavior. The E-core configuration consisted of a

small, UO2-fueled core.

Reactivity Coefficient Measurements: The experiments involved measuring the change in

reactivity due to changes in reactor conditions, such as coolant temperature (temperature

coefficient) and coolant density (void coefficient). These are critical parameters for reactor

safety analysis.

Control Rod Worth Measurements: The reactivity worth of control rods was measured by

observing the change in reactor criticality as the control rods were withdrawn from the core.

[3] These measurements are essential for understanding the reactor control system.

JAEA/FNS Iron Shielding Experiment
This experiment, conducted at the Fusion Neutronics Source (FNS) facility of the Japan Atomic

Energy Agency (JAEA), is a benchmark for fusion reactor shielding studies.

Experimental Setup: A large cylindrical iron assembly is irradiated with 14 MeV neutrons

from a Deuterium-Tritium (DT) neutron source.[4]

Measurements: Neutron spectra at various depths within the iron block are measured using

detectors like NE213 scintillators. Reaction rates of different dosimetry reactions are also

measured at several locations inside the assembly.[4] These measurements provide data on

the attenuation of high-energy neutrons in a common shielding material.
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China Experimental Fast Reactor (CEFR) Start-up Tests
The CEFR is a sodium-cooled fast reactor. The start-up tests provided a comprehensive set of

experimental data for the validation of fast reactor physics codes.[6][8][9][10][11]

Criticality and Control Rod Worth: Similar to other reactor benchmarks, the initial criticality of

the core was determined, and the reactivity worth of the control rods was measured.[6][11]

Reactivity Effects: A series of experiments were conducted to measure various reactivity

feedback effects, including the sodium void worth (the change in reactivity if the sodium

coolant is lost) and the temperature coefficient of reactivity.[6] These are crucial safety

parameters for sodium-cooled fast reactors.

Visualizations
The following diagrams illustrate the general workflow of the benchmarking process and a

simplified representation of a signaling pathway relevant to radiation transport simulation.
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Caption: General workflow for benchmarking a Monte Carlo code like TRIPOLI-4 against

experimental data.
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Caption: Simplified signaling pathway of neutron transport and interaction processes simulated

by TRIPOLI-4.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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